5-Benzyloxy-2-cyanomethylpyridine

• IUPAC Name: 2-(5-phenylmethoxypyridin-2-yl)acetonitrile
• InChI: InChI=1S/C14H12N2O/c15-9-8-13-6-7-14(10-16-13)17-11-12-4-2-1-3-5-12/h1-7,10H,8,11H2
• InChI Key: AEWBPWKCNAHPFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CN=C(C=C2)CC#N
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol

Description

5-Benzyloxy-2-cyanomethylpyridine is an organic compound with the molecular formula C10H10N2O. It is a colorless liquid with a faint odor and is soluble in most organic solvents. This compound has been used in a variety of scientific research applications and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

Suzuki–Miyaura Coupling

. This reaction is widely applied for forming carbon–carbon bonds. .

. .

Alkylation

. Alkylation is a process where an alkyl group is transferred from one molecule to another. .

Electrophilic Substitution

. .

Preparation of Protecting Groups

. .

Carbon–Carbon Bond Formation

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Mechanism of Action

Target of Action

The primary target of 5-Benzyloxy-2-cyanomethylpyridine is involved in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The compound’s role in this reaction is likely related to its properties as an organoboron reagent .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In the SM coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound is involved in the SM coupling reaction, which is a key biochemical pathway . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway are likely related to the formation of new carbon–carbon bonds .

Pharmacokinetics

The compound’s role in the sm coupling reaction suggests that it may be readily prepared and generally environmentally benign .

Result of Action

The primary result of the compound’s action is the formation of new carbon–carbon bonds through the SM coupling reaction . This can lead to the synthesis of a wide range of organic compounds .

Synthesis routes and methods I

Procedure details

To a solution of 5-benzyloxy-2-chloromethyl-pyridine (2.13 g, 9.11 mmol) described in Manufacturing Example 127-1-3 in ethanol (30 mL) and water (10 mL) was added sodium cyanide (580 mg, 11.8 mmol), which was stirred for 4 hours and 25 minutes under reflux. Water was added to the reaction mixture at room temperature, which was extracted with ethyl acetate. The organic layer was separated, dried over anhydrous magnesium sulfate, and filtered. The filtrate was concentrated under a reduced pressure, and the residue was purified by silica gel column chromatography (heptane:ethyl acetate=1:1) to obtain the title compound (1.77 g, 87%).

Synthesis routes and methods II

Procedure details